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An In-depth Technical Guide to 2-Ethyl-1,3-Hexanediol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethyl-1,3-hexanediol (CAS No. 94-96-2) is a versatile aliphatic alcohol characterized as a
colorless, nearly odorless, and viscous liquid.[1][2] With the chemical formula C8H1802, it
possesses two chiral centers, leading to the existence of diastereoisomers.[3] This diol is
notable for its low water solubility and its miscibility with alcohols and ethers.[2] Its utility spans
various industries, where it functions as an effective insect repellent, a solvent in printing inks, a
component in cosmetic formulations, and a chemical intermediate in the synthesis of
plasticizers and polyurethane resins.[1][2][4] This document provides a comprehensive
overview of its physical and chemical properties, synthesis, applications, and relevant
experimental protocols.

Chemical Structure and Identification

e |[UPAC Name: 2-ethylhexane-1,3-diol[5]
» Synonyms: Ethohexadiol, Octylene glycol, Ethyl hexanediol[5][6]
o CAS Number: 94-96-2[5]

e Molecular Formula: C8H1802[7]
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« SMILES: CCCC(C(CC)CO)O[5]
« INChl: INChI=1S/C8H1802/c1-3-5-8(10)7(4-2)6-9/h7-10H,3-6H2,1-2H3[5]

Physical and Chemical Properties

2-Ethyl-1,3-hexanediol is a high-boiling liquid that sets to a glass-like state at very low
temperatures.[1] It is relatively insoluble in water and mineral oils but shows good compatibility

with aliphatic hydrocarbons.[1]

Table 1: Physical Properties of 2-Ethyl-1,3-Hexanediol
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Property Value Reference(s)
Molecular Weight 146.23 g/mol [51[7]
Nearly colorless, viscous, oily
Appearance o [1112][8]
liquid
Odor Odorless [5]
- _ 241-249 °C (at 1013 hPa / 760
Boiling Point [2](5][°][10]
mmHgQ)
Melting Point -40 °C (sets to glass) [L][2][5][10]
) 0.933 - 0.94 g/cm3 (at 20-25
Density [2][10]
OC)
Specific Gravity 0.942 (at 20 °C) [1]
] 136 °C (276.8 °F) (Pensky-
Flash Point [11[97[10]
Martens Closed Cup)
<0.01 mm Hg (<0.013 hPa) (at
Vapor Pressure [5][10]
20 °C)
Vapor Density 5.0 (Air=1) [5][11]
Solubility in Water 4.2 g/L (4.2 wt%) (at 20 °C) [1][2][10]
Water Solubility in EHDiol 12 wt% (at 20 °C) [1]
. 1.451 - 1.453 (at 20-22 °C, 589
Refractive Index [2][10]
nm)
Ignition Temperature 340 °C [10]

Table 2: Spectroscopic Data References
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Spectrum Type Database / Source Reference(s)

Sadtler Research
1H NMR Laboratories, NMRShiftDB, [51[12][13]
ChemicalBook

13C NMR Wiley-VCH GmbH [14]

Sadtler Research
Infrared (IR) Laboratories, NIST/EPA Gas- [5][15][16]

Phase Database

NIST Mass Spectrometry Data
Mass Spectrometry (MS) Cent [5][17]
enter

Raman John Wiley & Sons, Inc. [5]

Synthesis Pathway

2-Ethyl-1,3-hexanediol is commercially produced via a two-step process starting from n-
butyraldehyde.[2][18] The first step involves an aldol condensation of two n-butyraldehyde
molecules to form the intermediate, 2-ethyl-3-hydroxyhexanal.[18][19] This intermediate is then
hydrogenated (reduced) to yield 2-ethyl-1,3-hexanediol.[18][19]
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Synthesis of 2-Ethyl-1,3-Hexanediol

n-Butyraldehyde (2 moles)

Aldol Condensation
(Alkali Catalyst)

2-Ethyl-3-hydroxyhexanal

Hydrogenation
(e.g., Raney Nickel)

2-Ethyl-1,3-hexanediol

Click to download full resolution via product page

Diagram 1: Synthesis pathway of 2-Ethyl-1,3-hexanediol.

Key Applications

The unique properties of 2-ethyl-1,3-hexanediol make it a valuable compound in numerous
applications.[20] It serves as an active ingredient, a solvent, and a chemical intermediate.
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Applications of 2-Ethyl-1,3-Hexanediol

2-Ethyl-1,3-Hexanediol

Chemical Intermediates

‘ Insect Repellents ’-_

Emollient in Creams/Lotions Coupling Agent in Shampoo: Solvent for Printing Inks Solvent for Resins

Cosmetics & Personal Care ‘ Industrial Solvents
S o

Plasticizer Production Polyurethane Resins

Click to download full resolution via product page

Diagram 2: Major application areas for 2-Ethyl-1,3-hexanediol.

¢ Insect Repellents: It is a well-established and effective insect repellent, particularly against
mosquitoes, black flies, and other biting insects.[1][2]

o Cosmetics: Due to its emollient and lubricating properties similar to glycerol, it is used in
cosmetic creams and lotions.[1] It also acts as a coupling and blending agent in oil-water
systems like shampoos and cleansing creams.[1][8]

» Solvents and Vehicles: Its low vapor pressure and high boiling point make it a useful solvent
in printing inks and for resins.[1][2]

o Chemical Intermediate: It is a precursor in the manufacture of various alkyd resins,
polyesters, and plasticizers.[1][4] In the production of two-package urethanes, it can act as a
reactive diol that incorporates into the polymer matrix, reducing volatile organic compound
(VOC) emissions.[1]

o Other Applications: It is used as a lubricant for nylon spinning in the textile industry and as a
chelating agent for boric acid.[1][2]

Toxicological and Safety Summary
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2-Ethyl-1,3-hexanediol exhibits moderate to low acute toxicity. It is important to handle the
compound with appropriate personal protective equipment, as it can cause serious eye
irritation.[6][7]

ble 3: Toxicological

Route Species Value Reference(s)

1400 - 9281 mg/kg

Oral LD50 Rat ) [11[21][22]
body weight
_ >2000 - 10251 mg/kg
Dermal LD50 Rabbit ) [21][22]
body weight
Inhalation LCO Rat > 3.8 mg/L air [21]

o Eye Irritation: Causes severe eye irritation and damage.[6][7]
 Skin Irritation: May cause mild skin irritation.[6]

o Chronic Effects: Animal studies have indicated potential for adverse reproductive and fetal
effects at high, maternally toxic doses.[6]

Handling and Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area
away from incompatible substances like strong oxidizing agents.[6][23] The material is
hygroscopic and should be protected from moisture.[6] Facilities should be equipped with an
eyewash station and a safety shower.[6]

Experimental Protocols
Protocol 1: Determination of Boiling Point (Thiele Tube
Method)

This protocol outlines the determination of the boiling point of 2-ethyl-1,3-hexanediol using the
Thiele tube method, which is suitable for small sample volumes.[24]
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Boiling Point Determination Workflow

1. Fill small tube with ~0.5 mL of
2-ethyl-1,3-hexanediol.

:

2. Insert an inverted, sealed-end
capillary tube into the sample.

:

3. Attach the sample tube to a
thermometer.

:

4. Place assembly in a Thiele tube
containing mineral oil.

:

5. Gently heat the side arm of
the Thiele tube.

:

6. Observe for a rapid, continuous
stream of bubbles from the capillary.

;

7. Remove heat and allow the
apparatus to cool slowly.

:

8. Record the temperature at the exact
moment the liquid enters the capillary tube.

Click to download full resolution via product page

Diagram 3: Experimental workflow for boiling point determination.
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Methodology:

Sample Preparation: Fill a small glass test tube (e.g., a Durham tube) to about half-full with
2-ethyl-1,3-hexanediol.[24]

o Capillary Insertion: Take a capillary tube sealed at one end. Place it into the liquid in the test
tube with the open end down.[24][25]

o Assembly: Attach the test tube to a thermometer using a rubber band or wire. The bottom of
the tube should be level with the thermometer's bulb.[24][25]

¢ Heating: Clamp the assembly so that it is immersed in the mineral oil of a Thiele tube. The
heat-transfer fluid should cover the sample but not contaminate it.[24][25]

o Observation: Gently heat the side arm of the Thiele tube with a Bunsen burner or
microburner. As the temperature rises, air trapped in the capillary tube will expand and exit
as bubbles.[25] Continue heating until a rapid and continuous stream of bubbles emerges
from the capillary tip.[24]

o Measurement: Remove the heat source and allow the apparatus to cool. The vapor pressure
inside the capillary will decrease. The moment the bubbling stops and the liquid is drawn
back into the capillary tube, record the temperature on the thermometer. This temperature is
the boiling point of the liquid.[24][25]

Protocol 2: Analysis by Gas Chromatography (GC)

This protocol provides a general methodology for assessing the purity of 2-ethyl-1,3-hexanediol
by GC. The choice of column is critical due to the polar hydroxyl groups.

Methodology:
e Column Selection:

o Polar Column: A modified polyethylene glycol phase with acidic functional groups (e.qg.,
SPB-1000) is a good choice to reduce peak tailing for diols.

o Non-Polar Column: A poly(dimethylsiloxane) phase (e.g., Equity-1) can also be used,
which will result in less retention.
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e Sample Preparation: Prepare a dilute solution of 2-ethyl-1,3-hexanediol (e.g., 0.1% in
methanol or another suitable solvent).[26]

 Instrument Parameters (Example):

(¢]

Technique: Capillary GC[26]

[¢]

Injector: Split injection mode, 250 °C[26]

[¢]

Carrier Gas: Hydrogen or Helium[26]

[e]

Oven Program: Start at 80 °C, hold for 5 minutes, then ramp at 2 °C/min to 150 °C.[26]
(Note: This specific program is for a mix of diols and may need optimization).

o Detector: Flame lonization Detector (FID), 275 °C[26]
 Injection and Analysis: Inject 1 pL of the prepared sample into the GC system.

o Data Interpretation: The resulting chromatogram will show peaks corresponding to 2-ethyl-
1,3-hexanediol and any impurities. Purity is determined by calculating the area percentage of
the main peak relative to the total area of all peaks.

Protocol 3: Characterization by Infrared (IR)
Spectroscopy

This protocol describes how to obtain an IR spectrum of liquid 2-ethyl-1,3-hexanediol to identify
key functional groups.

Methodology:

» Technique: Attenuated Total Reflectance (ATR) is a simple method for liquid samples.
Alternatively, the sample can be analyzed as a thin film between two salt plates (e.g., NaCl
or KBr).[5]

o Sample Application (ATR): Place one or two drops of 2-ethyl-1,3-hexanediol directly onto the
ATR crystal.
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o Sample Application (Thin Film): Place a single drop of the liquid on one salt plate and gently
place the second plate on top to create a thin, uniform film.

o Data Acquisition: Place the sample (ATR unit or salt plates) in the spectrometer's sample
compartment.

e Spectrum Collection: Collect the spectrum over a typical range of 4000 cm~1* to 400 cm~1.
Acquire a background spectrum first and subtract it from the sample spectrum.

« Interpretation: The resulting IR spectrum should be analyzed for characteristic absorption
bands. Key expected peaks for 2-ethyl-1,3-hexanediol include:

o A strong, broad peak around 3300-3400 cm~* corresponding to the O-H stretching of the
alcohol groups.[27]

o Peaks in the 2850-3000 cm~1 region due to C-H stretching of the alkyl groups.

o Apeak in the 1000-1200 cm~1 region corresponding to C-O stretching.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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